Cas no 1806674-46-3 (1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one
• CAS No: 1806674-46-3
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4974815
• Update Time: 2025-05-24

1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one

• Inchi： 1S/C11H13BrO2S/c1-2-14-10-4-8(3-9(13)7-12)5-11(15)6-10/h4-6,15H,2-3,7H2,1H3
• InChI Key： WTJGTGPYTVMISJ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C=1)OCC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 27.3

Additional information on 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one (CAS: 1806674-46-3)

1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one (CAS: 1806674-46-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and mercapto functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecules. Recent studies have focused on elucidating its synthesis, reactivity, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, one-pot synthesis method that minimizes by-products and enhances scalability. The compound's reactivity, particularly its ability to undergo nucleophilic substitution at the bromo position, has been exploited to create a library of derivatives with potential therapeutic applications. These derivatives are being screened for activity against various biological targets, including kinases and proteases.

In terms of biological activity, preliminary studies have indicated that 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent ACS Chemical Biology paper (2024) highlighted its interaction with the NF-κB signaling pathway, suggesting potential anti-inflammatory properties. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and toxicity profile.

Another area of interest is the compound's role in targeted drug delivery systems. Due to its mercapto group, it can form stable conjugates with nanoparticles and other carriers, enhancing the delivery of therapeutic agents to specific tissues. Research published in Bioconjugate Chemistry (2023) explored its use in creating thiol-functionalized nanoparticles for cancer therapy, demonstrating improved drug loading efficiency and controlled release properties.

Despite these advancements, challenges remain in the development and application of 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Future research directions may include structural modifications to enhance its selectivity and bioavailability, as well as comprehensive toxicological studies to ensure its safety for therapeutic use.

In conclusion, 1-Bromo-3-(3-ethoxy-5-mercaptophenyl)propan-2-one represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges.